N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide

• IUPAC Name: N-benzyl-2-[1-[3-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H14F3N5OS/c18-17(19,20)13-7-4-8-14(9-13)25-16(22-23-24-25)27-11-15(26)21-10-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,21,26)
• InChI Key: FEPZQXMSOHFQLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=NN2C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H14F3N5OS
• Molecular Weight: 393.4 g/mol

Description

N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide, also known as BTTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTTA is a thioacetamide derivative of tetrazole that exhibits a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide is not fully understood. However, studies have suggested that N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide exerts its biological effects by modulating the activity of various molecular targets, including ion channels, enzymes, and receptors. N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the gamma-aminobutyric acid (GABA) receptor, which plays a key role in the regulation of neuronal excitability.
Biochemical and Physiological Effects
N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has been shown to exert a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and inflammation. N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has also been shown to exhibit anticonvulsant effects in animal models of epilepsy. Additionally, N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has been shown to protect against oxidative stress and neurotoxicity in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has several advantages for lab experiments. It is a highly potent and selective compound that can be easily synthesized and purified. Additionally, N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide exhibits a range of biological activities, making it a versatile tool for investigating various molecular targets and biological processes. However, N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide also has some limitations. It is a relatively new compound that has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully established. Additionally, N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide may exhibit off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide. One area of interest is the potential use of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide as a treatment for neurodegenerative diseases. Further studies are needed to determine the safety and efficacy of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide in humans and to identify the molecular targets and mechanisms underlying its neuroprotective effects. Another area of interest is the potential use of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide as an anticancer agent. Further studies are needed to determine the efficacy of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide against various types of cancer and to identify the molecular targets and mechanisms underlying its anticancer effects. Finally, further studies are needed to investigate the potential off-target effects of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide and to develop more selective derivatives of N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide that can be used as research tools.

Scientific Research Applications

N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has also been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-benzyl-2-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}thio)acetamide has shown promise as a potential anticancer agent.